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Cat. No.: B571559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cumyl-THPINACA, a synthetic cannabinoid receptor agonist (SCRA), has emerged as a

compound of significant interest within the scientific community. This technical guide provides a

comprehensive overview of the core properties of Cumyl-THPINACA (CAS: 1400742-50-8),

intended to support research, forensic analysis, and drug development efforts. The document

details its physicochemical characteristics, pharmacological profile, and metabolic fate.

Standardized experimental protocols for its study are also presented, alongside visual

representations of key biological pathways and experimental workflows to facilitate a deeper

understanding of its scientific context.

Physicochemical Properties
Cumyl-THPINACA is an indazole-3-carboxamide derivative characterized by a cumyl group

and a tetrahydropyran (THP) moiety. Its chemical and physical properties are summarized in

the table below. While specific melting and boiling points are not readily available in the

literature, its formulation as a neat solid and solubility in organic solvents provide practical

guidance for laboratory handling.[1]
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Property Value Source

CAS Number 1400742-50-8 [1][2]

IUPAC Name

N-(1-methyl-1-phenylethyl)-1-

[(tetrahydro-2H-pyran-4-

yl)methyl]-1H-indazole-3-

carboxamide

[1]

Molecular Formula C₂₃H₂₇N₃O₂ [1][2][3]

Molecular Weight 377.48 g/mol [2]

Appearance Neat solid [1]

Solubility Soluble in DMSO [4]

Storage -20°C [1][4]

Stability ≥ 2 years at -20°C [1]

Pharmacological Profile
Cumyl-THPINACA is a potent agonist of both the central cannabinoid receptor (CB1) and the

peripheral cannabinoid receptor (CB2).[5] Its high affinity and efficacy at these receptors are

central to its biological activity.

Receptor Binding and Efficacy
Quantitative analysis of Cumyl-THPINACA's interaction with cannabinoid receptors reveals its

high potency, as detailed in the following table.

Parameter CB1 Receptor CB2 Receptor Source

Binding Affinity (Ki) 1.23 ± 0.20 nM 1.38 ± 0.86 nM [6]

Efficacy (EC₅₀) 0.1 nM 0.59 nM [5]

Signaling Pathway
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As a cannabinoid receptor agonist, Cumyl-THPINACA modulates intracellular signaling

cascades upon binding to CB1 and CB2 receptors, which are G-protein coupled receptors

(GPCRs). The canonical signaling pathway involves the inhibition of adenylyl cyclase, leading

to a decrease in cyclic adenosine monophosphate (cAMP) levels, and the modulation of ion

channels.

Cannabinoid Receptor Signaling Pathway

Metabolism
In vitro studies have demonstrated that Cumyl-THPINACA undergoes rapid and extensive

metabolism, primarily through oxidative pathways.[6][7] The in vitro half-life has been

determined to be approximately 4.9 minutes.[7]

Metabolic Pathways
Metabolic profiling using human liver microsomes has identified a significant number of

metabolites.[6] The primary metabolic transformations include mono-, di-, and tri-hydroxylation

of the cumyl and tetrahydropyran moieties.[6] The para-hydroxylated metabolite of the cumyl

group has been specifically identified and synthesized for use as a reference standard in

analytical testing.[7] The cytochrome P450 enzymes CYP3A4 and CYP3A5 are the main

contributors to its metabolism, with minor involvement from CYP2C8, CYP2C9, and CYP2C19.

[6]

Metabolic Pathway of Cumyl-THPINACA

Experimental Protocols
The following sections outline standardized methodologies for the investigation of Cumyl-
THPINACA.

Cannabinoid Receptor Binding Assay (Radioligand
Displacement)
This protocol describes a competitive binding assay to determine the binding affinity (Ki) of

Cumyl-THPINACA for CB1 and CB2 receptors.

Materials:
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Membrane preparations from cells expressing human CB1 or CB2 receptors.

[³H]CP-55,940 (radioligand).

Unlabeled CP-55,940 (for non-specific binding).

Cumyl-THPINACA (test compound).

Binding buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 2.5 mM EGTA, 0.1% (w/v) fatty acid-

free BSA).

96-well plates.

Glass fiber filters.

Scintillation fluid.

Scintillation counter.

Procedure:

Prepare serial dilutions of Cumyl-THPINACA in binding buffer.

In a 96-well plate, combine the cell membrane preparation, [³H]CP-55,940 (at a

concentration near its Kd), and varying concentrations of Cumyl-THPINACA.

For total binding, omit the test compound. For non-specific binding, add a high concentration

of unlabeled CP-55,940.

Incubate the plate at 30°C for 60-90 minutes with gentle agitation.

Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

Wash the filters with ice-cold wash buffer to remove unbound radioligand.

Place the filters in scintillation vials with scintillation fluid.

Quantify the bound radioactivity using a scintillation counter.
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Calculate the specific binding and determine the Ki value using non-linear regression

analysis (e.g., Cheng-Prusoff equation).

Radioligand Binding Assay Workflow

In Vitro Metabolism Study using Human Liver
Microsomes
This protocol outlines a method to identify the metabolites of Cumyl-THPINACA using human

liver microsomes (HLMs).

Materials:

Cumyl-THPINACA.

Pooled human liver microsomes (HLMs).

NADPH regenerating system (Solutions A and B).

Phosphate buffer (pH 7.4).

Acetonitrile (ACN) for quenching.

LC-HRMS system (Liquid Chromatography-High Resolution Mass Spectrometry).

Procedure:

Prepare a working solution of Cumyl-THPINACA in a suitable organic solvent.

In a microcentrifuge tube, combine phosphate buffer, NADPH regenerating system solutions,

and the Cumyl-THPINACA working solution.

Pre-incubate the mixture at 37°C for 5-10 minutes.

Initiate the metabolic reaction by adding the HLM suspension.

Incubate the reaction mixture at 37°C with shaking for a specified time course (e.g., 0, 5, 15,

30, 60 minutes).
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Terminate the reaction at each time point by adding ice-cold acetonitrile.

Centrifuge the samples to precipitate proteins.

Transfer the supernatant to a new tube for analysis.

Analyze the samples using an LC-HRMS system to identify the parent compound and its

metabolites based on their mass-to-charge ratio and fragmentation patterns.

In Vitro Metabolism Workflow

Conclusion
This technical guide consolidates the current scientific understanding of Cumyl-THPINACA,

providing essential data and methodologies for the scientific community. The information

presented on its physicochemical properties, potent cannabinoid receptor activity, and rapid

metabolism underscores its significance in both forensic and pharmacological research. The

detailed protocols and visual diagrams are intended to serve as a practical resource for

researchers, facilitating standardized and reproducible investigations into this and other related

synthetic cannabinoids. Further research is warranted to fully elucidate its toxicological profile

and in vivo effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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